![molecular formula C20H19ClO3 B5118094 4-butyl-7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one](/img/structure/B5118094.png)
4-butyl-7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-butyl-7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one, also known as flavopiridol, is a synthetic flavone that has been extensively studied for its potential applications in cancer treatment. Flavopiridol has been shown to exhibit potent antitumor activity in preclinical studies and has been evaluated in several clinical trials.
Mechanism of Action
Flavopiridol is a potent inhibitor of cyclin-dependent kinases (CDKs), which are essential regulators of the cell cycle. By inhibiting CDKs, 4-butyl-7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one disrupts cell cycle progression and induces apoptosis in cancer cells. Flavopiridol has also been shown to inhibit other kinases, such as glycogen synthase kinase 3 beta (GSK-3β) and polo-like kinase 1 (PLK1), which are involved in various cellular processes.
Biochemical and Physiological Effects:
Flavopiridol has been shown to induce apoptosis in cancer cells through various mechanisms, including activation of caspases, upregulation of pro-apoptotic proteins, and downregulation of anti-apoptotic proteins. Flavopiridol has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Additionally, this compound has been shown to modulate the immune system, specifically by inhibiting regulatory T cells and enhancing the activity of cytotoxic T cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-butyl-7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one in lab experiments is its potent antitumor activity, which allows for the evaluation of its efficacy in various cancer models. Flavopiridol has also been shown to have a broad spectrum of activity against different types of cancer, making it a promising candidate for combination therapy. However, one limitation of using this compound in lab experiments is its toxicity, which can limit the dose and duration of treatment.
Future Directions
There are several future directions for 4-butyl-7-[(4-chlorobenzyl)oxy]-2H-chromen-2-one research. One direction is to evaluate its efficacy in combination with other chemotherapeutic agents, particularly those that target different pathways involved in cancer progression. Another direction is to identify biomarkers that can predict response to this compound treatment, which can help in patient selection and personalized therapy. Additionally, there is a need to develop more potent and less toxic derivatives of this compound that can be used in clinical settings.
Synthesis Methods
Flavopiridol is synthesized from 6-nitroflavone through a series of chemical reactions, including nitration, reduction, and alkylation. The final product is obtained through a reaction between 6-nitroflavone and butyl lithium followed by chlorobenzyl chloride.
Scientific Research Applications
Flavopiridol has been extensively studied for its potential applications in cancer treatment. It has been shown to exhibit potent antitumor activity in preclinical studies, particularly against hematological malignancies such as chronic lymphocytic leukemia and multiple myeloma. Flavopiridol has also been evaluated in several clinical trials, both as a single agent and in combination with other chemotherapeutic agents.
Properties
IUPAC Name |
4-butyl-7-[(4-chlorophenyl)methoxy]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClO3/c1-2-3-4-15-11-20(22)24-19-12-17(9-10-18(15)19)23-13-14-5-7-16(21)8-6-14/h5-12H,2-4,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRPNLKVHSDZACZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC(=O)OC2=C1C=CC(=C2)OCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.